Cas no 1339219-86-1 (5-(3-Methylbutan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(3-Methylbutan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1339219-86-1
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 5700598
• PubChem ID: 64032258
• Update Time: 2025-06-07

5-(3-Methylbutan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CS-0290889
• AKOS013348756
• 5-(3-methylbutan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
• EN300-1119928
• 5-(3-methylbutan-2-yl)-1,2,4-oxadiazole-3-carboxylicacid
• 1339219-86-1
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(1,2-dimethylpropyl)-
• 5-(3-Methylbutan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid

• Inchi： 1S/C8H12N2O3/c1-4(2)5(3)7-9-6(8(11)12)10-13-7/h4-5H,1-3H3,(H,11,12)
• InChI Key： KFEDJPANGUZXQH-UHFFFAOYSA-N
• SMILES： O1C(C(C)C(C)C)=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.190±0.06 g/cm3(Predicted)
• Boiling Point: 320.5±25.0 °C(Predicted)
• pka: 2.89±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(3-Methylbutan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid

Introduction to 5-(3-Methylbutan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1339219-86-1)

5-(3-Methylbutan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1339219-86-1, is a significant compound in the realm of medicinal chemistry and pharmacological research. This heterocyclic organic molecule belongs to the oxadiazole class, a scaffold that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The structural features of this compound, particularly its 3-methylbutan-2-yl side chain and the 1,2,4-oxadiazole core, contribute to its unique chemical properties and biological interactions.

The 1,2,4-oxadiazole ring is a fused heterocycle consisting of one oxygen atom and two nitrogen atoms, which are positioned at the 1, 2, and 4 positions respectively. This arrangement imparts a high degree of electronic richness to the molecule, making it an attractive candidate for further functionalization and derivatization. The presence of the 3-methylbutan-2-yl substituent introduces a branched alkyl group that can influence both the solubility and metabolic stability of the compound. Such structural elements are often exploited in drug design to enhance pharmacokinetic profiles and target specificity.

In recent years, there has been a surge in research focused on oxadiazole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of these compounds as kinase inhibitors, antimicrobial agents, and anti-inflammatory agents. The 5-(3-Methylbutan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid structure has been explored for its ability to modulate biological pathways associated with diseases such as cancer and neurodegenerative disorders. The carboxylic acid moiety at the 3-position provides a site for further chemical modification, allowing researchers to fine-tune the pharmacological properties of the molecule.

One of the most compelling aspects of this compound is its potential as a lead structure for drug discovery. The 1,2,4-oxadiazole core has shown promise in inhibiting various enzymes and receptors implicated in disease pathogenesis. For instance, derivatives of oxadiazole have been reported to exhibit inhibitory activity against Janus kinases (JAKs), which are involved in inflammatory responses. Additionally, modifications at the 3-methylbutan-2-yl position have been found to enhance binding affinity to specific targets. These findings underscore the importance of structural optimization in developing novel therapeutic agents.

The synthesis of 5-(3-Methylbutan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 3-methylbutan-2-yl group typically involves alkylation reactions on an appropriately substituted oxadiazole precursor. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing complex heterocyclic frameworks.

From a computational chemistry perspective, molecular modeling studies have provided valuable insights into the interactions between 5-(3-Methylbutan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid and biological targets. These studies often involve docking simulations to predict binding affinities and identify key interaction points within target proteins or enzymes. Such computational approaches have accelerated the drug discovery process by allowing researchers to screen large libraries of compounds efficiently.

The pharmacological profile of this compound has been evaluated through both in vitro and in vivo experiments. In vitro assays have demonstrated its ability to interact with specific biological targets with high selectivity. For example, preliminary studies have shown that derivatives of this oxadiazole scaffold exhibit inhibitory activity against certain kinases involved in cancer progression. In vivo studies have further corroborated these findings by demonstrating therapeutic efficacy in animal models of inflammation and tumor growth.

The potential therapeutic applications of 5-(3-Methylbutan-2-yl)-1,2,4-oaxdiazole carboxylic acid are broad and span multiple disease areas. Its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Additionally, its kinase inhibitory activity suggests potential utility in oncology research for developing novel anticancer drugs.

Future directions in research may focus on exploring novel derivatives of this compound through structural modifications aimed at enhancing potency and reducing toxicity. Advances in synthetic chemistry will play a crucial role in generating new analogs with improved pharmacological profiles. Furthermore